Cas no 1040664-66-1 (1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide)

• Product Name: 1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide
• CAS No: 1040664-66-1
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 5449525
• Update Time: 2025-10-10

1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxopyridine-3-carbohydrazide
• 1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide

• Inchi： 1S/C17H18ClN3O3/c1-11(2)16(23)19-20-17(24)13-5-8-15(22)21(10-13)9-12-3-6-14(18)7-4-12/h3-8,10-11H,9H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： BIZCEHUVLCTAFN-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2)C(=O)C=CC=1C(NNC(=O)C(C)C)=O

Additional information on 1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide

Introduction to 1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide (CAS No. 1040664-66-1)

1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide, identified by its CAS number 1040664-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its chlorophenyl and carbohydrazide substituents, contribute to its unique chemical properties and make it a subject of interest for further exploration in drug discovery.

The 4-chlorophenyl moiety in the molecular structure introduces a halogenated aromatic ring, which is commonly found in many bioactive compounds. Halogenated aromatic rings are known to enhance the lipophilicity and metabolic stability of molecules, making them more suitable for oral administration and improving their bioavailability. Additionally, the presence of a methyl group at the nitrogen position in the N'-(2-methylpropanoyl) part of the molecule suggests potential interactions with biological targets such as enzymes or receptors. These interactions are crucial for modulating biological pathways and achieving the desired pharmacological effects.

The 6-oxo-1,6-dihydropyridine core is a well-known scaffold in pharmaceutical chemistry, particularly for its role in developing cardiovascular drugs. Pyridine derivatives have been extensively studied for their vasodilatory effects, anti-inflammatory properties, and potential applications in treating conditions such as hypertension and angina. The 3-carbohydrazide functional group adds another layer of complexity to the molecule, enabling it to participate in various chemical reactions and form stable complexes with biological targets. This functionality is often exploited in medicinal chemistry to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high precision. Studies using molecular dynamics simulations have revealed that the chlorophenyl ring and the carbohydrazide moiety are key interaction points with target proteins. These interactions are characterized by hydrogen bonding networks and hydrophobic contacts, which are essential for achieving high-affinity binding. Such insights have guided the design of novel derivatives with improved pharmacokinetic profiles.

In vitro studies have demonstrated that 1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide exhibits promising activity against several enzymatic targets relevant to human health. For instance, preliminary data suggest that this compound may inhibit certain kinases involved in cell signaling pathways associated with cancer progression. Additionally, its ability to modulate neurotransmitter receptors has been explored in models of neurodegenerative diseases. These findings highlight its potential as a lead compound for further development into therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. The introduction of the carbohydrazide group is typically achieved through hydrazination reactions, which must be carefully controlled to avoid side products. Purification techniques such as column chromatography are employed to isolate the desired product from reaction mixtures.

The pharmacological profile of 1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide is still under investigation, but initial studies suggest that it may possess dual functionality—acting as both an enzyme inhibitor and a receptor modulator. This dual action could make it a versatile therapeutic agent capable of addressing multiple pathological processes simultaneously. Further preclinical studies are needed to elucidate its mechanism of action and assess its safety profile before considering clinical trials.

One of the most exciting aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures of its protein targets have been obtained using X-ray crystallography, providing valuable insights into its binding interactions at an atomic level. These structures have been used to guide modifications aimed at enhancing potency and selectivity. For example, computational studies have predicted that introducing additional substituents at specific positions could improve binding affinity without affecting off-target effects.

The role of computational chemistry in optimizing this compound cannot be overstated. Machine learning algorithms have been trained on large datasets containing known bioactive molecules to predict new pharmacophores—key structural features responsible for biological activity. These algorithms have identified novel derivatives of 1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide with enhanced properties that could lead to more effective drugs.

Environmental considerations also play a significant role in modern drug development. The synthesis of this compound has been optimized to minimize waste generation and reduce energy consumption through green chemistry principles. Solvent-free reactions and catalytic methods have been explored to improve sustainability without compromising yield or purity.

Future directions for research on 1-[(4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide include exploring its efficacy in animal models and human clinical trials if preclinical data remain promising. Additionally, investigating its potential as an intermediate for synthesizing more complex drug candidates could open up new avenues for therapeutic development.

In conclusion, 1-[ (4-chlorophenyl)methyl]-N'-(2-methylpropanoyl)-6 oxo - 1 , 6 dihydropyridine - 3 - carbo hydrazide ( CAS No . 1040664 -66 - 1 ) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas . Its unique structural features , combined with promising preclinical data , make it a valuable candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play a crucial role in shaping the future of medicine .